Cas no 1006442-79-0 (1-2-nitro-4-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-2-nitro-4-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1006442-79-0
• MF: C₁₁H₆F₃N₃O₄
• MW: 301.178252696991
• MDL: MFCD08696945
• CID: 2621362
• PubChem ID: 19624559
• Update Time: 2025-04-21

1-2-nitro-4-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-Nitro-4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid
• 1-2-nitro-4-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid
• 1006442-79-0
• GQB44279
• MFCD08696945
• 1-(2-Nitro-4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylic acid
• CS-0241059
• AKOS000316015
• 1-(2-Nitro-4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylicacid
• AKOS015922153
• 1-[2-nitro-4-(trifluoromethyl)phenyl]pyrazole-3-carboxylic acid
• EN300-231155
• STK351452

• MDL： MFCD08696945
• Inchi： 1S/C11H6F3N3O4/c12-11(13,14)6-1-2-8(9(5-6)17(20)21)16-4-3-7(15-16)10(18)19/h1-5H,(H,18,19)
• InChI Key： QGUIUDWWCLHMAE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N1C=CC(C(=O)O)=N1)(F)F

Computed Properties

• Exact Mass: 301.03104017Da
• Monoisotopic Mass: 301.03104017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles